2-[(2-Methylphenyl)sulfanyl]acetaldehyde

• Molecular Formula: C9H10OS
• Molecular Weight: 166.24 g/mol
• IUPAC Name: 2-(2-methylphenyl)sulfanylacetaldehyde
• InChI: InChI=1S/C9H10OS/c1-8-4-2-3-5-9(8)11-7-6-10/h2-6H,7H2,1H3
• InChI Key: RZNHYZIKLBDXFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1SCC=O

Description

2-[(2-Methylphenyl)sulfanyl]acetaldehyde is an organosulfur compound featuring a sulfanyl (-S-) group attached to a 2-methylphenyl substituent and an acetaldehyde moiety. Its molecular formula is C₉H₁₀OS (molecular weight: 166.24 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Methylphenyl)sulfanyl]acetaldehyde typically involves the reaction of 2-methylthiophenol with an appropriate aldehyde precursor under controlled conditions. One common method involves the use of a base such as sodium hydroxide to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 2-[(2-Methylphenyl)sulfanyl]acetaldehyde are not extensively documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature and pressure, to ensure high yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Methylphenyl)sulfanyl]acetaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The sulfanyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles such as amines or thiols can react with the sulfanyl group under basic conditions.

Major Products Formed

Oxidation: 2-[(2-Methylphenyl)sulfanyl]acetic acid.

Reduction: 2-[(2-Methylphenyl)sulfanyl]ethanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-[(2-Methylphenyl)sulfanyl]acetaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2-Methylphenyl)sulfanyl]acetaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The sulfanyl group can also participate in redox reactions, influencing cellular oxidative stress pathways .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural features and properties of 2-[(2-Methylphenyl)sulfanyl]acetaldehyde and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Substituent Effects	Reported Melting Point (°C)	Reference ID
2-[(2-Methylphenyl)sulfanyl]acetaldehyde	C₉H₁₀OS	166.24	Aldehyde, Aromatic sulfanyl	Steric hindrance (ortho-methyl)	Not reported	-
2-(Methylsulfanyl)acetaldehyde	C₃H₆OS	90.14	Aldehyde, Aliphatic sulfanyl	Minimal steric effects	Not reported
N-[(2-Methylphenyl)diphenylmethyl]-1,3-thiazol-2-amine (T124)	C₂₇H₂₄N₂S	408.56	Amine, Thiazole, Aromatic sulfanyl	Bulkier diphenylmethyl group	158.3
2-[(2-Chlorophenyl)methylsulfanyl]acetohydrazide	C₉H₁₁ClN₂OS	230.71	Hydrazide, Aromatic sulfanyl	Electron-withdrawing Cl substituent	Not reported

Key Observations:

Aldehyde vs. Amine/Hydrazide Functionality :

• The aldehyde group in 2-[(2-Methylphenyl)sulfanyl]acetaldehyde confers higher electrophilicity compared to the amine (T124) or hydrazide () groups in analogs. This makes it reactive toward nucleophiles (e.g., forming Schiff bases) .
• In contrast, T124’s thiazole-amine structure suggests utility in medicinal chemistry, as thiazoles are common pharmacophores .

Electron-Withdrawing vs. Donating Groups: Compounds with electron-withdrawing substituents (e.g., Cl in ) exhibit altered electronic properties compared to methyl-substituted derivatives. For example, the Cl atom in 2-[(2-chlorophenyl)methylsulfanyl]acetohydrazide may enhance stability via resonance effects .

Physical Properties :

• Melting points for bulkier analogs like T124 (158.3°C) and T125 (183.1°C) reflect higher crystallinity due to extended aromatic systems and hydrogen-bonding capabilities .
• Simpler analogs (e.g., 2-(methylsulfanyl)acetaldehyde) likely have lower melting points, though data are unavailable .

Biological Activity

2-[(2-Methylphenyl)sulfanyl]acetaldehyde is an organic compound notable for its unique structural features, including a sulfanyl group and an aldehyde moiety attached to a methyl-substituted phenyl ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly its antimicrobial and anticancer properties.

• Molecular Formula : C9H10OS
• Molecular Weight : 166.24 g/mol
• Structure : The presence of the sulfanyl group (–S–) is significant as it influences the compound's reactivity and biological interactions.

Antimicrobial Properties

Preliminary studies indicate that 2-[(2-Methylphenyl)sulfanyl]acetaldehyde exhibits notable antimicrobial activity. Research has shown that it can inhibit the growth of various bacterial strains, including Gram-positive bacteria such as Staphylococcus aureus and Staphylococcus epidermidis.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Staphylococcus epidermidis	16 µg/mL

These findings suggest that this compound could be a promising candidate for developing new antibacterial agents, especially in treating infections caused by resistant strains.

Anticancer Activity

The anticancer potential of 2-[(2-Methylphenyl)sulfanyl]acetaldehyde has also been investigated. In vitro studies on various cancer cell lines, including HeLa (cervical cancer) and MCF-7 (breast cancer), revealed significant cytotoxic effects.

Cell Line	IC50 (µg/mL)
HeLa	8.49 - 62.84
MCF-7	11.20 - 93.46

The IC50 values indicate the concentration required to inhibit cell growth by 50%. The lower the IC50 value, the more potent the compound is against cancer cells.

The biological activity of 2-[(2-Methylphenyl)sulfanyl]acetaldehyde is believed to be mediated through its ability to form covalent bonds with nucleophilic sites on proteins. This interaction can alter protein function and disrupt cellular pathways, leading to antimicrobial and anticancer effects. The aldehyde group is particularly reactive towards nucleophiles, which may enhance its biological implications.

Case Studies

• Antimicrobial Efficacy : A study conducted on clinical strains of Staphylococcus demonstrated that compounds similar to 2-[(2-Methylphenyl)sulfanyl]acetaldehyde could effectively inhibit biofilm formation, a critical factor in bacterial resistance.
  • Results : The tested compounds showed over 90% inhibition of biofilm formation at concentrations above their MIC values.
• Cytotoxicity Assessment : Another study evaluated the cytotoxic effects on various cancer cell lines, confirming that derivatives of this compound exhibited significant antiproliferative activity.
  • Findings : Compounds with structural similarities showed IC50 values below 10 µg/mL against multiple cancer types, indicating strong potential for therapeutic applications.